Cas no 3989-15-9 (Benzene,1-methyl-2-[2-(trimethylsilyl)ethynyl]-)

• Product Name: Benzene,1-methyl-2-[2-(trimethylsilyl)ethynyl]-
• CAS No: 3989-15-9
• MF: C₁₂H₁₆Si
• MW: 188.340944290161
• MDL: MFCD03427240
• CID: 304170
• PubChem ID: 24879897
• Update Time: 2025-04-19

Benzene,1-methyl-2-[2-(trimethylsilyl)ethynyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-methyl-2-[2-(trimethylsilyl)ethynyl]-
• 2-((TRIMETHYLSILYL)ETHYNYL)TOLUENE
• trimethyl-[2-(2-methylphenyl)ethynyl]silane
• (2-(2-methylphenyl)ethynyl)trimethylsilane
• 1-(2-methylphenyl)-2-trimetylsilylethyne
• 1-methyl-2-(1-trimethylsilylethynyl)benzene
• 1-methyl-2-[(2-trimethylsilyl)ethynyl]benzene
• 1-trimethylsilyl-2-(2'-methylphenyl)ethyne
• 2,6-BIS(P-TOLYL)PYRIDINE
• 2-[(Trimethylsilyl)ethynyl]toluene
• Benzene,1-methyl-2-[2-(trimethylsilyl)ethynyl]
• trimethyl [(2-methylphenyl)ethynyl]silane
• Trimethyl-o-tolylethynyl-silane
• trimethylsilyl(o-tolyl)acetylene
• DTXSID80403555
• 2-TRIMETHYLSILYLETHYNYLTOLUENE
• 3989-15-9
• POJCCZAVVWWXNS-UHFFFAOYSA-N
• 2-(Trimethylsilylethynyl)toluene
• Trimethyl(o-tolylethynyl)silane
• trimethyl[(2-methylphenyl)ethynyl]silane
• MFCD03427240
• trimethyl-(2-methylphenyl)ethynylsilane
• 2-[(Trimethylsilyl)ethynyl]toluene, 97%
• AKOS015889066
• FT-0718522
• DB-020281

• MDL： MFCD03427240
• Inchi： 1S/C12H16Si/c1-11-7-5-6-8-12(11)9-10-13(2,3)4/h5-8H,1-4H3
• InChI Key： POJCCZAVVWWXNS-UHFFFAOYSA-N
• SMILES： [Si](C#CC1C=CC=CC=1C)(C)(C)C

Computed Properties

• Exact Mass: 188.10200
• Monoisotopic Mass: 188.102127045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Not determined
• Density: 0.880 g/mL at 25 °C(lit.)
• Boiling Point: 50-60 °C/0.5 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:194°F
  Degrees Celsius:90°C
  
• Refractive Index: n20/D 1.5320(lit.)
• PSA: 0.00000
• LogP: 3.22390
• Solubility: Not determined

Benzene,1-methyl-2-[2-(trimethylsilyl)ethynyl]- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NA 1993 / PGIII
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• TSCA：No
• Risk Phrases：R36/37/38